![molecular formula C21H26N2O4S B296475 N-cyclohexyl-2-{[(4-ethoxyphenyl)sulfonyl]amino}benzamide](/img/structure/B296475.png)
N-cyclohexyl-2-{[(4-ethoxyphenyl)sulfonyl]amino}benzamide
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Overview
Description
N-cyclohexyl-2-{[(4-ethoxyphenyl)sulfonyl]amino}benzamide, also known as SCH-58261, is a potent and selective antagonist for the adenosine A2A receptor. This molecule has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases such as Parkinson's disease, Huntington's disease, and cancer.
Mechanism of Action
N-cyclohexyl-2-{[(4-ethoxyphenyl)sulfonyl]amino}benzamide is a selective antagonist for the adenosine A2A receptor, which is highly expressed in the brain, immune cells, and cancer cells. The adenosine A2A receptor is involved in various physiological processes such as neurotransmission, inflammation, and cell proliferation. This compound binds to the adenosine A2A receptor and blocks its activation, leading to the inhibition of downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In the brain, this compound has been shown to increase the release of dopamine, a neurotransmitter involved in motor function and reward. In immune cells, this compound has been shown to reduce the production of pro-inflammatory cytokines, which are involved in the pathogenesis of various diseases. In cancer cells, this compound has been shown to induce apoptosis, a process of programmed cell death.
Advantages and Limitations for Lab Experiments
N-cyclohexyl-2-{[(4-ethoxyphenyl)sulfonyl]amino}benzamide has several advantages for lab experiments. It is a highly selective antagonist for the adenosine A2A receptor, which reduces the potential for off-target effects. It is also relatively stable and can be easily synthesized. However, this compound has several limitations. It has low solubility in water, which can limit its use in certain experiments. It also has a short half-life, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for N-cyclohexyl-2-{[(4-ethoxyphenyl)sulfonyl]amino}benzamide research. One direction is to develop more potent and selective antagonists for the adenosine A2A receptor. Another direction is to study the potential therapeutic applications of this compound in other diseases such as Alzheimer's disease and multiple sclerosis. Additionally, more studies are needed to understand the long-term effects of this compound on the brain, immune system, and cancer cells.
Conclusion:
In conclusion, this compound is a potent and selective antagonist for the adenosine A2A receptor with potential therapeutic applications in various diseases. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in improving human health.
Synthesis Methods
The synthesis of N-cyclohexyl-2-{[(4-ethoxyphenyl)sulfonyl]amino}benzamide involves multiple steps, starting from the reaction of 4-ethoxybenzenesulfonyl chloride with 2-aminobenzamide in the presence of a base. The resulting intermediate is then reacted with cyclohexylamine to obtain the final product. The overall yield of the synthesis is approximately 20%.
Scientific Research Applications
N-cyclohexyl-2-{[(4-ethoxyphenyl)sulfonyl]amino}benzamide has been extensively studied for its potential therapeutic applications in various diseases. In Parkinson's disease, this compound has been shown to improve motor function and reduce the severity of dyskinesia, a common side effect of levodopa therapy. In Huntington's disease, this compound has been shown to reduce the accumulation of mutant huntingtin protein and improve motor function. In cancer, this compound has been shown to inhibit the growth and proliferation of cancer cells.
Properties
Molecular Formula |
C21H26N2O4S |
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Molecular Weight |
402.5 g/mol |
IUPAC Name |
N-cyclohexyl-2-[(4-ethoxyphenyl)sulfonylamino]benzamide |
InChI |
InChI=1S/C21H26N2O4S/c1-2-27-17-12-14-18(15-13-17)28(25,26)23-20-11-7-6-10-19(20)21(24)22-16-8-4-3-5-9-16/h6-7,10-16,23H,2-5,8-9H2,1H3,(H,22,24) |
InChI Key |
BSEDHFAJENKHDJ-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3CCCCC3 |
Canonical SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3CCCCC3 |
Origin of Product |
United States |
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